Cas no 1803609-84-8 (Oxan-4-yl3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride)

• Product Name: Oxan-4-yl3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride
• CAS No: 1803609-84-8
• MDL: MFCD28139631
• CID: 4618159
• PubChem ID: 102551685
• Update Time: 2025-10-28

Oxan-4-yl3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxan-4-yl3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride

• MDL： MFCD28139631

Additional information on Oxan-4-yl3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride

Comprehensive Overview of Oxan-4-yl 3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803609-84-8)

Oxan-4-yl 3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803609-84-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique 1,2,4-oxadiazole core, a heterocyclic structure known for its versatility in drug design. The compound's hydrochloride salt form enhances its solubility and stability, making it a promising candidate for further development. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and bioactive compounds.

The structural complexity of Oxan-4-yl 3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride includes a propan-2-yl substituent, which contributes to its lipophilicity and metabolic stability. These properties are critical in the design of central nervous system (CNS) drugs, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases and mental health disorders, compounds like this are being explored for their ability to cross the blood-brain barrier (BBB). The oxan-4-yl moiety further diversifies its potential interactions with biological targets, aligning with current trends in precision medicine and targeted therapy.

In the context of drug discovery, CAS No. 1803609-84-8 represents a scaffold with high structure-activity relationship (SAR) potential. Its 1,2,4-oxadiazole ring is a common pharmacophore in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, two areas dominating recent biopharmaceutical research. The compound's hydrochloride form also addresses challenges related to oral bioavailability, a key focus in formulation science. As the industry shifts toward AI-driven drug design, such molecules are increasingly analyzed using computational chemistry tools to predict their binding affinities and ADMET profiles.

Another area of interest is the compound's potential role in anti-inflammatory and immunomodulatory applications. The oxadiazole scaffold has been linked to COX-2 inhibition and cytokine modulation, making it relevant to autoimmune disease research. With the global spotlight on chronic inflammatory conditions, this molecule could contribute to the development of next-generation therapeutics. Its propan-2-yl group may also influence its pharmacokinetic properties, a frequent query in drug development forums and academic discussions.

From a synthetic chemistry perspective, Oxan-4-yl 3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride exemplifies advancements in heterocyclic chemistry. The 1,2,4-oxadiazole ring is typically constructed via cyclization reactions, a topic widely searched by organic chemistry students and professionals. The compound's CAS No. 1803609-84-8 is often referenced in patent literature, highlighting its commercial and intellectual property significance. As the demand for green chemistry grows, researchers are also exploring eco-friendly synthetic routes for such high-value intermediates.

In summary, Oxan-4-yl 3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803609-84-8) is a multifaceted compound with broad implications in medicinal chemistry and drug development. Its structural features align with contemporary research trends, including CNS-targeted drugs, anti-inflammatory agents, and computational drug design. As the scientific community continues to explore its potential, this molecule may emerge as a key player in addressing unmet medical needs and advancing pharmaceutical innovation.